Cas no 2229576-54-7 (1-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylethan-1-ol
• CAS No: 2229576-54-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 6241840
• PubChem ID: 165723228
• Update Time: 2025-10-29

1-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylethan-1-ol
• 2229576-54-7
• 1-[1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropyl]ethan-1-ol
• EN300-1816602

• Inchi： 1S/C6H10N4O/c1-4(11)6(2-3-6)5-7-9-10-8-5/h4,11H,2-3H2,1H3,(H,7,8,9,10)
• InChI Key： TWWOWGKQPFDGSK-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2N=NNN=2)CC1

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylethan-1-ol

1-1-(1H-1,2,3,4-Tetrazol-5-yl)cyclopropylethan-1-ol: A Comprehensive Overview

The compound 1-1-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylethan-1-ol (CAS No. 2229576-54-7) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its tetrazole ring fused with a cyclopropane group and an alcohol functional group. The tetrazole moiety is known for its stability and reactivity in different chemical environments, making it a valuable component in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and development. For instance, researchers have explored the use of tetrazole derivatives as potential inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclopropane ring in this compound adds mechanical stability and strain energy, which can enhance its reactivity in certain reactions. This makes it a promising candidate for use in click chemistry and other modular synthesis strategies.

The synthesis of 1H-1,2,3,4-tetrazol-5-yl derivatives has been optimized through various methodologies. One notable approach involves the reaction of azides with alkenes or alkynes under specific conditions to form the tetrazole ring. This method has been extensively studied due to its high yield and selectivity. Additionally, the presence of the cyclopropylethanol group allows for further functionalization, enabling the creation of more complex molecular architectures.

In terms of applications, cyclopropylethanols are widely used as intermediates in organic synthesis. Their ability to undergo nucleophilic substitution and elimination reactions makes them versatile building blocks for constructing larger molecules. Furthermore, the tetrazole moiety has been utilized in the development of sensors for detecting metal ions and other analytes due to its strong coordination capabilities.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of tetrazole-containing compounds. Quantum mechanical calculations have revealed that the nitrogen atoms within the tetrazole ring exhibit distinct electronic characteristics, which can influence their reactivity in different chemical environments. This understanding has paved the way for more precise predictions of reaction outcomes and optimized synthetic pathways.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research. Scientists have explored the use of biocatalysts and solvent-free conditions to reduce environmental impact while maintaining high yields. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 1H-1,2,3,4-tetrazol-5-ylcyclopropylethanol (CAS No. 2229576-54-7) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative materials and therapeutic agents. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an even greater role in shaping future discoveries.